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Compound of Interest

Compound Name: Zonisamide-13C6

Cat. No.: B15577666 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of Zonisamide-13C6, an isotopically labeled form of the anti-seizure medication

Zonisamide. Intended for researchers, scientists, and professionals in drug development, this

document compiles essential data, outlines detailed experimental methodologies, and presents

visual representations of key concepts to facilitate its application in research settings.

Note on Isotopic Labeling: Zonisamide-13C6 is Zonisamide in which the six carbon atoms of

the benzene ring have been replaced with the Carbon-13 (¹³C) isotope. For the purposes of this

guide, the macroscopic physicochemical properties such as melting point, pKa, solubility, and

logP are considered to be nearly identical to those of unlabeled Zonisamide. The primary utility

of Zonisamide-13C6 lies in its use as an internal standard in pharmacokinetic and metabolic

studies, where its distinct mass allows for differentiation from the unlabeled drug.

Core Physicochemical Properties
The following tables summarize the key physicochemical properties of Zonisamide. This data is

critical for understanding the behavior of Zonisamide-13C6 in experimental and physiological

systems.
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Property Value Reference(s)

Molecular Formula ¹³C₆C₂H₈N₂O₃S [1]

Molecular Weight 218.27 g/mol (approx.) Calculated

CAS Number 1435934-68-1 [2]

Appearance White powder/crystalline solid [3][4]

Physicochemical
Parameter

Value Reference(s)

Melting Point 160-166 °C [5][6]

pKa 10.2 [3][5][6][7][8][9][10][11][12]

Aqueous Solubility 0.80 mg/mL (in water) [3][5][6][7][8][9][10][11][12]

0.50 mg/mL (in 0.1 N HCl) [3][6][7][8][9][10][11][12]

LogP 0.5 [5]

Experimental Protocols
Detailed methodologies are crucial for the replication and validation of experimental results.

The following sections describe standard protocols for determining the key physicochemical

properties of pharmaceutical compounds like Zonisamide-13C6.

Determination of Melting Point
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this occurs at a sharp, well-defined temperature.

Methodology: Capillary Melting Point Method

Sample Preparation: A small amount of the finely powdered Zonisamide-13C6 is packed

into a thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.
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Apparatus: A calibrated melting point apparatus with a heated block and a thermometer or a

digital temperature sensor is used.

Procedure: The capillary tube is placed in the heating block. The temperature is raised at a

steady rate (e.g., 1-2 °C per minute) as it approaches the expected melting point.

Observation: The temperature at which the substance first begins to melt (the first

appearance of liquid) and the temperature at which the last solid particle disappears are

recorded as the melting range.

Determination of pKa (Acid Dissociation Constant)
The pKa is a measure of the strength of an acid in solution. For Zonisamide, which has a

sulfonamide group, the pKa indicates the pH at which the compound is 50% ionized.

Methodology: Potentiometric Titration

Potentiometric titration is a highly accurate method for determining the pKa of a substance.[13]

[14]

Solution Preparation: A precise amount of Zonisamide-13C6 is dissolved in a suitable

solvent, typically a co-solvent system (e.g., water-methanol) for sparingly soluble

compounds.[15]

Titration: The solution is titrated with a standardized solution of a strong base (e.g., NaOH) of

known concentration.

Measurement: The pH of the solution is measured using a calibrated pH meter after each

addition of the titrant.

Data Analysis: A titration curve is generated by plotting the pH of the solution against the

volume of titrant added. The inflection point of this sigmoid curve corresponds to the

equivalence point. The pH at the half-equivalence point is equal to the pKa of the compound.

[14]

For sparingly soluble drugs, modifications such as using co-solvents or surfactants may be

necessary to obtain reliable titration curves.[13]
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Determination of Aqueous Solubility
Solubility is the maximum concentration of a solute that can dissolve in a solvent at a given

temperature.

Methodology: Shake-Flask Method

The shake-flask method is a traditional and reliable technique for determining equilibrium

solubility.[16][17]

Sample Preparation: An excess amount of Zonisamide-13C6 is added to a flask containing

a specific volume of the solvent (e.g., distilled water, buffer of a specific pH).

Equilibration: The flask is sealed and agitated (e.g., in a shaker bath) at a constant

temperature for a prolonged period (e.g., 24-72 hours) to ensure that equilibrium is reached.

[16][18]

Phase Separation: The suspension is allowed to stand, or is centrifuged/filtered to separate

the undissolved solid from the saturated solution.

Quantification: The concentration of Zonisamide-13C6 in the clear, saturated solution is

determined using a suitable analytical method, such as High-Performance Liquid

Chromatography (HPLC) or UV-Vis spectrophotometry.[19]

Determination of LogP (Octanol-Water Partition
Coefficient)
LogP is a measure of a compound's lipophilicity and is a key determinant of its pharmacokinetic

properties.[20] It is the logarithm of the ratio of the concentrations of the un-ionized compound

in the two phases of a mixture of two immiscible liquids (typically octanol and water) at

equilibrium.[21]

Methodology: Shake-Flask Method

Phase Preparation: Equal volumes of n-octanol and water (or a buffer of a specific pH,

typically 7.4, for LogD determination) are pre-saturated with each other by shaking them

together and then allowing the phases to separate.[22]
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Partitioning: A known amount of Zonisamide-13C6 is dissolved in one of the phases (usually

the one in which it is more soluble). The two phases are then mixed in a flask and shaken for

a set period to allow for partitioning of the compound between the two layers.

Phase Separation: The mixture is centrifuged to ensure complete separation of the octanol

and aqueous layers.

Quantification: The concentration of Zonisamide-13C6 in each phase is determined using

an appropriate analytical technique like HPLC or UV-Vis spectroscopy.[23]

Calculation: The LogP is calculated using the formula: LogP = log₁₀ ([concentration in

octanol] / [concentration in water]).[21]

Mechanism of Action and Signaling Pathway
The precise mechanism of action of Zonisamide is not fully elucidated, but it is known to act on

multiple targets to exert its anticonvulsant effects.[24][25] Its primary actions include the

blockage of voltage-gated sodium channels and T-type calcium channels.[26][27] This dual

action stabilizes neuronal membranes and suppresses neuronal hypersynchronization.[24][27]

Additionally, Zonisamide can modulate GABAergic and glutamatergic neurotransmission and is

a weak inhibitor of carbonic anhydrase.[25][28]
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Caption: Proposed mechanism of action of Zonisamide.

Experimental Workflow Visualization
The following diagram illustrates a typical workflow for the characterization of the

physicochemical properties of a research compound like Zonisamide-13C6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b15577666#physicochemical-properties-
of-zonisamide-13c6-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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